![molecular formula C15H14ClNO2S B6151359 N-[(2-chlorophenyl)methyl]-2-phenylethene-1-sulfonamide CAS No. 730953-88-5](/img/no-structure.png)
N-[(2-chlorophenyl)methyl]-2-phenylethene-1-sulfonamide
Description
Mechanism of Action
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. While specific safety and hazard information for “N-[(2-chlorophenyl)methyl]-2-phenylethene-1-sulfonamide” is not available, similar compounds have been associated with skin and eye irritation, and respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2-chlorophenyl)methyl]-2-phenylethene-1-sulfonamide involves the reaction of 2-phenylethene-1-sulfonamide with 2-chlorobenzyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-phenylethene-1-sulfonamide", "2-chlorobenzyl chloride", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-phenylethene-1-sulfonamide to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask and stir to dissolve the 2-phenylethene-1-sulfonamide", "Add 2-chlorobenzyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure to obtain the desired product" ] } | |
CAS RN |
730953-88-5 |
Product Name |
N-[(2-chlorophenyl)methyl]-2-phenylethene-1-sulfonamide |
Molecular Formula |
C15H14ClNO2S |
Molecular Weight |
307.8 |
Purity |
95 |
Origin of Product |
United States |
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